(E)-3-((4-methoxyphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-methoxyanilino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H14N4O3S/c1-26-17-8-4-15(5-9-17)21-11-14(10-20)19-22-18(12-27-19)13-2-6-16(7-3-13)23(24)25/h2-9,11-12,21H,1H3/b14-11+
• InChI Key: AKZZZDBVYOODMH-SDNWHVSQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H14N4O3S
• Molecular Weight: 378.4 g/mol

Description

(E)-3-((4-methoxyphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile, also known as MNAT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNAT is a member of the acrylonitrile family and is known for its unique chemical structure and properties. In

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Compounds with structural elements similar to "(E)-3-((4-methoxyphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile" have been explored for their potential in the synthesis of novel organic molecules with biological activity. For instance, derivatives of 5-amino-N-aryl-1H-pyrazoles and pyrazolo[1,5-a]pyrimidines have been synthesized and investigated for their cytotoxic activity against cancer cells, indicating the relevance of such compounds in the development of new therapeutic agents (Hassan, Hafez, & Osman, 2014).

Materials Science

In the realm of materials science, compounds structurally related to "(E)-3-((4-methoxyphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile" have been used to modify polymeric materials, enhancing their properties for specific applications. For example, radiation-induced poly vinyl alcohol/acrylic acid hydrogels have been modified through condensation reactions with various amine compounds, leading to polymers with increased thermal stability and promising biological activities, suggesting potential medical applications (Aly, Aly, & El-Mohdy, 2015).

Corrosion Inhibition

Thiadiazole derivatives, sharing a structural resemblance with the compound , have been studied as corrosion inhibitors for metals in acidic environments. Their effectiveness in protecting metals like copper from corrosion suggests potential applications in materials preservation and the development of more durable materials (Tang, Yang, Yin, Liu, Wan, & Wang, 2009).

Antibacterial and Antifungal Agents

Some studies have focused on the synthesis and characterization of Schiff base ligands derived from imino-4-methoxyphenol thiazole and their antimicrobial activities. These compounds have been found to possess moderate activity against certain bacteria and fungi, highlighting the potential of such molecules in the development of new antimicrobial agents (Vinusha, Shivaprasad, Chandan, & Begum, 2015).